2-methoxy-N,4,5-trimethylbenzenesulfonamide

• Molecular Formula: C10H15NO3S
• Molecular Weight: 229.3 g/mol
• IUPAC Name: 2-methoxy-N,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C10H15NO3S/c1-7-5-9(14-4)10(6-8(7)2)15(12,13)11-3/h5-6,11H,1-4H3
• InChI Key: QMMWAPHZJHQBDD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC)OC

Description

2-methoxy-N,4,5-trimethylbenzenesulfonamide, also known as MTS, is a sulfonamide compound that has been widely used in scientific research due to its unique properties. It is a small molecule that can easily penetrate cell membranes, making it an ideal tool for studying cellular processes.

Mechanism of Action

2-methoxy-N,4,5-trimethylbenzenesulfonamide modifies cysteine residues in proteins by forming a covalent bond with the sulfur atom in the cysteine side chain. This modification can alter the activity and function of the protein, allowing for the study of its role in cellular processes.
Biochemical and Physiological Effects:
2-methoxy-N,4,5-trimethylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been used to study the function of ion channels and transporters, which are involved in the regulation of cellular processes such as neurotransmission and muscle contraction. 2-methoxy-N,4,5-trimethylbenzenesulfonamide has also been used to study the role of cysteine residues in protein structure and function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methoxy-N,4,5-trimethylbenzenesulfonamide is its small size, which allows it to easily penetrate cell membranes and modify cysteine residues in proteins. It is also highly stable and can be easily synthesized in large quantities. However, one limitation of 2-methoxy-N,4,5-trimethylbenzenesulfonamide is that it may not be specific to a particular cysteine residue in a protein, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for the use of 2-methoxy-N,4,5-trimethylbenzenesulfonamide in scientific research. One area of interest is the development of new biosensors and diagnostic tools based on 2-methoxy-N,4,5-trimethylbenzenesulfonamide-modified proteins. Another area of interest is the study of the role of cysteine residues in protein-protein interactions and signaling pathways. Additionally, 2-methoxy-N,4,5-trimethylbenzenesulfonamide could be used in the development of new drugs targeting specific cysteine residues in disease-related proteins.

Synthesis Methods

2-methoxy-N,4,5-trimethylbenzenesulfonamide can be synthesized through a multistep process starting from toluene. The process involves several chemical reactions, including oxidation, nitration, and sulfonation. The final product is a white crystalline powder that is highly pure and stable.

Scientific Research Applications

2-methoxy-N,4,5-trimethylbenzenesulfonamide has been extensively used in scientific research as a chemical probe to study protein function and activity. It is commonly used to modify cysteine residues in proteins, which allows for the study of protein structure and function. 2-methoxy-N,4,5-trimethylbenzenesulfonamide has also been used in the development of biosensors and in the study of ion channels and transporters.